3-(4-Bromophenyl)piperidine

• IUPAC Name: 3-(4-bromophenyl)piperidine
• InChI: InChI=1S/C11H14BrN/c12-11-5-3-9(4-6-11)10-2-1-7-13-8-10/h3-6,10,13H,1-2,7-8H2
• InChI Key: SZTZMTODFHPUHI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C2=CC=C(C=C2)Br
• Molecular Formula: C11H14BrN
• DSSTOX Substance ID: DTXSID80676368
• Molecular Weight: 240.14 g/mol
• CAS RN: 769944-72-1

Description

“3-(4-Bromophenyl)piperidine” is a chemical compound with the molecular formula C11H14BrN. It is a derivative of piperidine, a six-membered ring with one nitrogen atom and five carbon atoms.

Synthesis Analysis

While specific synthesis methods for “3-(4-Bromophenyl)piperidine” were not found in the search results, piperidine derivatives are generally synthesized through intra- and intermolecular reactions. A patent mentions the preparation method of a similar compound, Niraparib intermediates (S)-3-(4 bromophenyls) piperidines.

Molecular Structure Analysis

The molecular structure of “3-(4-Bromophenyl)piperidine” consists of a piperidine ring attached to a bromophenyl group. The molecular weight is 240.14 g/mol.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-(4-Bromophenyl)piperidine” include a molecular weight of 240.14 g/mol. The compound is a solid at room temperature.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Piperidines serve as essential building blocks for drug construction due to their diverse reactivity and structural versatility. . The piperidine moiety appears in over twenty classes of pharmaceuticals, making it a valuable scaffold for drug discovery.

Pharmacological Applications

a. Spiropiperidines and Condensed Piperidines:

• Spiropiperidines and condensed piperidines are intriguing derivatives with unique structural features. They exhibit diverse pharmacological activities, including antiviral, antitumor, and anti-inflammatory effects. .
• .

b. Biologically Active Piperidines:

• .

Central Nervous System (CNS) Receptors

• 4-(3-Bromophenyl)piperidine hydrochloride has been identified as a potential ligand for various CNS receptors. .

Antioxidant Activity

• 4-(4-Bromophenyl)-4-piperidinol has shown potential antioxidant activity. .

Engineering Controls

• In industrial settings, engineering controls are used to protect workers from hazards. .

Nilaparib Intermediate

• .

Future Directions

Piperidine derivatives, including “3-(4-Bromophenyl)piperidine”, are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Future research may focus on developing fast and cost-effective methods for the synthesis of substituted piperidines, as well as discovering and biologically evaluating potential drugs containing the piperidine moiety.

Mechanism of Action

Target of Action

3-(4-Bromophenyl)piperidine is a piperidine derivative . Piperidine derivatives are known to exhibit analgesic activities and are likely to possess the ability to block the effects of prostaglandins through inhibition of downstream signaling pathways . They are also involved in the detoxification of xenobiotics and in the activation of ester and amide prodrugs .

Mode of Action

It is suggested that it may interact with its targets to inhibit downstream signaling pathways . This interaction could result in the blockage of the effects of prostaglandins, leading to analgesic activities .

Biochemical Pathways

It is suggested that it may be involved in the detoxification of xenobiotics and in the activation of ester and amide prodrugs . This suggests that it may play a role in drug metabolism and pharmacokinetics.

Pharmacokinetics

As a piperidine derivative, it is likely to have similar pharmacokinetic properties to other compounds in this class .

Result of Action

It is suggested that it may exhibit analgesic activities by blocking the effects of prostaglandins through inhibition of downstream signaling pathways .

Action Environment

The action, efficacy, and stability of 3-(4-Bromophenyl)piperidine can be influenced by various environmental factors. For instance, the presence of other substances in the body can affect its absorption and metabolism . Additionally, factors such as pH and temperature can influence its stability and activity .

Synthesis routes and methods I

Procedure details

N-Bromosuccinimide (912 mg, 5.12 mmol) was added to a solution of 1.18 g (7.32 mmol) of 3-phenylpiperidine in 50% sulfuric acid (12 ml), and the mixture was stirred at 70° C. for 30 min. A saturated aqueous potassium carbonate solution was added to the reaction solution under ice cooling, and the mixture was extracted twice with diethyl ether. The organic layer was dried over anhydrous sodium sulfate, was filtered, and was then concentrated under the reduced pressure. The residue was purified by column chromatography on silica gel (chloroform:methanol:concentrated aqueous ammonia=9:0.6:0.06) to give 352 mg (yield 20%) of the title compound.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To an ice-cooled solution of 3-(4-bromo-phenyl)-piperidin-2-one (37.97 g, 149 mmol) in tetrahydrofuran (250 ml) was added borane-tetrahydrofuran complex (335 ml, 1.0 M solution in THF, 335 mmol). The solution was stirred overnight at room temperature, and then refluxed 1.5 hr after addition of 10% aqueous hydrochloric acid. Solvents was removed in vacuo, and the residue was partitioned between dichloromethane and 1N sodium hydroxide. The aqueous layer was extracted with dichlorometane. The combined organic layer was washed with water and brine, dried over sodium sulfate, and concentrated in vacuo. The residue was dissolved in water (100 mL) and concentrated hydrochloric acid (100 mL) and refluxed for 3 hr. Sodium hydroxide was added to the solution and the resulting solution was extracted with dichlorometane. The organic layer was washed with water and brine, dried over sodium sulfate Concentration in vacuo afforded 3-(4-bromo-phenyl)-piperidine (32 18 g, 90%).